Cas no 801161-51-3 (Acetamide,N-(4-methylphenyl)-2-(propylamino)-)

Acetamide,N-(4-methylphenyl)-2-(propylamino)- structure
801161-51-3 structure
Product Name:Acetamide,N-(4-methylphenyl)-2-(propylamino)-
CAS No:801161-51-3
MF:C12H18N2O
MW:206.284122943878
CID:712802
PubChem ID:28586361
Update Time:2025-04-19

Acetamide,N-(4-methylphenyl)-2-(propylamino)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(4-methylphenyl)-2-(propylamino)-
    • p-Acetotoluidide,2-(propylamino)- (8CI)
    • p-Acetotoluidide,2-(propylamino)-(8ci)
    • N-(4-methylphenyl)-2-(propylamino)acetamide
    • AKOS000258827
    • N-(4-Methylphenyl)-N~2~-propylglycinamide
    • 801161-51-3
    • DTXSID901263888
    • Inchi: 1S/C12H18N2O/c1-3-8-13-9-12(15)14-11-6-4-10(2)5-7-11/h4-7,13H,3,8-9H2,1-2H3,(H,14,15)
    • InChI Key: HKUBDTYOQOWVSH-UHFFFAOYSA-N
    • SMILES: O=C(CNCCC)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 206.141913202g/mol
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.1Ų
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